3-(4-Chlorophenoxy)-7-fluorosulfonyloxy-4-oxochromene

• IUPAC Name: 3-(4-chlorophenoxy)-7-fluorosulfonyloxy-4-oxochromene
• InChI: InChI=1S/C15H8ClFO6S/c16-9-1-3-10(4-2-9)22-14-8-21-13-7-11(23-24(17,19)20)5-6-12(13)15(14)18/h1-8H
• InChI Key: UUJARQCCCFXKEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=COC3=C(C2=O)C=CC(=C3)OS(=O)(=O)F)Cl
• Molecular Formula: C15H8ClFO6S
• Molecular Weight: 370.7 g/mol

Description

This compound is a derivative of chromene, which is a heterocyclic compound with a fused benzene and pyran ring. It has a fluorosulfonyloxy group (-OSO2F), a chlorophenoxy group (-OC6H4Cl), and a ketone group (C=O) attached to the chromene structure.

Molecular Structure Analysis

The molecular structure of this compound would likely show the chromene backbone with the fluorosulfonyloxy, chlorophenoxy, and ketone groups attached. The exact positions of these groups on the chromene structure would depend on the specifics of the synthesis process.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups often undergo reactions like nucleophilic substitution (as mentioned above), as well as elimination and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure and the functional groups it contains. For example, the presence of the chlorophenoxy group might make this compound relatively polar, affecting its solubility in different solvents. The fluorosulfonyloxy group could make it reactive, as sulfur-fluorine bonds are often quite labile.

Future Directions

The future directions for this compound would depend on its intended use and how well it performs in that role. If it’s a new compound, it would likely need to undergo further testing to fully understand its properties and potential applications.